Cas no 1935650-12-6 (tert-butyl 3,3-difluoro-1,6-diazaspiro[3.5]nonane-6-carboxylate)

Tert-butyl 3,3-difluoro-1,6-diazaspiro[3.5]nonane-6-carboxylate is a fluorinated spirocyclic compound featuring a Boc-protected diazaspiro framework. Its key structural advantages include the presence of two fluorine atoms at the 3-position, enhancing metabolic stability and lipophilicity, while the spirocyclic core contributes to conformational rigidity, potentially improving target selectivity. The tert-butyloxycarbonyl (Boc) group offers synthetic versatility, enabling deprotection under mild acidic conditions for further functionalization. This compound is particularly valuable in medicinal chemistry as a building block for the development of bioactive molecules, where its unique steric and electronic properties can influence pharmacokinetic profiles. Its well-defined reactivity makes it suitable for applications in drug discovery and agrochemical research.

tert-butyl 3,3-difluoro-1,6-diazaspiro[3.5]nonane-6-carboxylate structure

1935650-12-6 structure

Product Name:tert-butyl 3,3-difluoro-1,6-diazaspiro[3.5]nonane-6-carboxylate

CAS No:1935650-12-6

MF:C₁₂H₂₀F₂N₂O₂

MW:262.296210289001

CID:4770635

Update Time:2026-02-26

tert-butyl 3,3-difluoro-1,6-diazaspiro[3.5]nonane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 3,3-difluoro-1,6-diazaspiro[3.5]nonane-6-carboxylate
- Tert-butyl 3,3-difluoro-1,8-diazaspiro[3.5]nonane-8-carboxylate
- Inchi： 1S/C12H20F2N2O2/c1-10(2,3)18-9(17)16-6-4-5-11(8-16)12(13,14)7-15-11/h15H,4-8H2,1-3H3
- InChI Key： BIUZEFJTGZPMTG-UHFFFAOYSA-N
- SMILES： FC1(CNC21CN(C(=O)OC(C)(C)C)CCC2)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 355
XLogP3: 1.5
Topological Polar Surface Area: 41.6

tert-butyl 3,3-difluoro-1,6-diazaspiro[3.5]nonane-6-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ2872-100 MG	tert-butyl 3,3-difluoro-1,6-diazaspiro[3.5]nonane-6-carboxylate	1935650-12-6	95%	100MG	¥ 5,121.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ2872-250 MG	tert-butyl 3,3-difluoro-1,6-diazaspiro[3.5]nonane-6-carboxylate	1935650-12-6	95%	250MG	¥ 7,682.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ2872-500 MG	tert-butyl 3,3-difluoro-1,6-diazaspiro[3.5]nonane-6-carboxylate	1935650-12-6	95%	500MG	¥ 10,243.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ2872-1 G	tert-butyl 3,3-difluoro-1,6-diazaspiro[3.5]nonane-6-carboxylate	1935650-12-6	95%	1g	¥ 12,804.00	2021-05-07
Chemenu	CM350148-100mg	tert-butyl 3,3-difluoro-1,6-diazaspiro[3.5]nonane-6-carboxylate	1935650-12-6	95%+	100mg	$***	2023-03-30
Chemenu	CM350148-250mg	tert-butyl 3,3-difluoro-1,6-diazaspiro[3.5]nonane-6-carboxylate	1935650-12-6	95%+	250mg	$***	2023-03-30
Chemenu	CM350148-500mg	tert-butyl 3,3-difluoro-1,6-diazaspiro[3.5]nonane-6-carboxylate	1935650-12-6	95%+	500mg	$***	2023-03-30
Chemenu	CM350148-1g	tert-butyl 3,3-difluoro-1,6-diazaspiro[3.5]nonane-6-carboxylate	1935650-12-6	95%+	1g	$***	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ2872-100 MG	tert-butyl 3,3-difluoro-1,6-diazaspiro[3.5]nonane-6-carboxylate	1935650-12-6	95%	100MG	¥ 3,201.00	2022-10-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ2872-250 MG	tert-butyl 3,3-difluoro-1,6-diazaspiro[3.5]nonane-6-carboxylate	1935650-12-6	95%	250MG	¥ 5,121.00	2022-10-13